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Compound of Interest

Compound Name: Japonilure

Cat. No.: B1672795 Get Quote

A Comprehensive Guide to the Safe Handling and Disposal of Japonilure

For researchers, scientists, and drug development professionals, the integrity of laboratory

work is intrinsically linked to rigorous safety protocols. This guide provides essential, immediate

safety and logistical information for the handling and disposal of Japonilure, a key pheromone

in entomological research. By adhering to these procedural steps, laboratories can ensure a

safe environment while maintaining the highest standards of scientific inquiry.

Essential Safety and Handling Information
Japonilure, the sex pheromone of the female Japanese beetle (Popillia japonica), is a valuable

tool in pest management research.[1] While specific toxicity data for pure Japonilure is not

readily available, it is prudent to handle it with the same care as other biologically active

organic compounds and pesticide lures.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling Japonilure.
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PPE Category
Recommended

Equipment
Purpose Relevant Information

Eye and Face

Protection

Safety glasses with

side shields or

chemical splash

goggles.

Protects against

accidental splashes of

Japonilure or solvents.

Face shields can be

worn over primary eye

protection for

additional safety.

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene, or Butyl

rubber).

Prevents skin contact

with Japonilure.

Always inspect gloves

for tears or punctures

before use. Wash

hands thoroughly after

removing gloves.

Body Protection

A standard laboratory

coat or long-sleeved

shirt and long pants.

Protects skin from

accidental spills.

Clothing should be

made of a material

that does not readily

absorb chemicals.

Respiratory Protection

Generally not required

when handling small

quantities in a well-

ventilated area.

Use a respirator with

an organic vapor

cartridge if there is a

risk of inhaling vapors,

especially when

handling larger

quantities or in poorly

ventilated spaces.

Ensure proper fit and

training before using a

respirator.

Chemical and Physical Properties
Understanding the physical and chemical properties of Japonilure is crucial for safe handling

and storage.
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Property Value Source

CAS Number 64726-91-6 [1]

Molecular Formula C14H24O2 [1]

Molecular Weight 224.34 g/mol [1][2]

Boiling Point 130-134 °C at 0.1 mmHg

Appearance
Not specified, but likely an oil

at room temperature.

Solubility Insoluble in water.

Operational Plans for Handling and Disposal
A clear and concise operational plan minimizes risks and ensures regulatory compliance. The

following workflows provide step-by-step guidance for the safe handling and disposal of

Japonilure.

Experimental Workflow for Handling Japonilure
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Preparation

Handling

Post-Experiment

Don Personal Protective Equipment (PPE)

Prepare a well-ventilated work area (e.g., fume hood)

Gather all necessary materials and reagents

Carefully handle Japonilure, avoiding skin and eye contact

Proceed to Handling

Use appropriate tools (e.g., micropipette) for transfers

Conduct the experiment according to the established protocol

Segregate and label all waste materials

Proceed to Post-Experiment

Decontaminate work surfaces and equipment

Doff and properly dispose of or clean PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of Japonilure.
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Disposal Plan for Japonilure Waste
Proper disposal of chemical waste is paramount to environmental safety and regulatory

compliance.

Japonilure Waste Generated

Segregate waste into appropriate, labeled containers (e.g., 'Non-halogenated Organic Waste')

Store waste containers in a designated, well-ventilated, and secure area

Maintain a log of all generated waste

Arrange for disposal by a licensed hazardous waste management company

Waste Disposed

Click to download full resolution via product page

Caption: Step-by-step disposal plan for Japonilure waste.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Immediate Action Follow-up

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes.

Remove contaminated

clothing.

Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with a

gentle stream of water for at

least 15 minutes, holding the

eyelids open.

Seek immediate medical

attention.

Inhalation Move the individual to fresh air.

Seek medical attention if

breathing is difficult or

symptoms develop.

Ingestion
Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical

attention.

Minor Spill

Alert others in the area.

Wearing appropriate PPE,

absorb the spill with an inert

material (e.g., vermiculite,

sand). Place the absorbed

material in a sealed container

for disposal as hazardous

waste.

Clean the spill area with soap

and water.

Major Spill

Evacuate the area

immediately. Alert your

institution's emergency

response team and follow their

procedures.

Do not attempt to clean up a

major spill without proper

training and equipment.

By implementing these safety and handling protocols, laboratories can mitigate the risks

associated with Japonilure and ensure a secure research environment for all personnel. This

proactive approach to safety not only protects individuals but also upholds the integrity of the

scientific process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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